3-[(2-Chlorophenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid

• IUPAC Name: 3-[(2-chlorophenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid
• InChI: InChI=1S/C13H13ClO2/c14-10-4-2-1-3-9(10)5-12-6-13(7-12,8-12)11(15)16/h1-4H,5-8H2,(H,15,16)
• InChI Key: CHWPDWYKTBEXEA-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(=O)O)CC3=CC=CC=C3Cl
• Molecular Formula: C13H13ClO2
• Molecular Weight: 236.69 g/mol

Description

“3-[(2-Chlorophenyl)methyl]bicyclo[1.1.1]pentane-1-carboxylic acid” is a potentially useful bicyclo[1.1.1]pentane building block. It is part of an ongoing synthetic quest to expand the frontiers of contemporary medicinal chemistry.

Synthesis Analysis

The synthesis of this compound involves a practical metal-free homolytic aromatic alkylation protocol. The synthesis of useful building blocks bearing alcohol, amine, and carboxylic acid functional handles has been achieved from a simple common intermediate.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a bicyclo[1.1.1]pentane core, which has been extensively studied and proven valuable alternatives to benzene rings. The structure also includes a carboxylic acid functional group and a 2-chlorophenylmethyl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a metal-free homolytic aromatic alkylation protocol. This reaction is highly selective and compatible with a broad range of functional groups.

Future Directions

The future directions for this compound involve its potential use in expanding the frontiers of contemporary medicinal chemistry. It could be used as a building block in the synthesis of new compounds, contributing to the development of novel drugs and therapies.